Cas no 71703-03-2 (4-amino-1H,2H,3H-imidazo4,5-cpyridin-2-one)

4-amino-1H,2H,3H-imidazo4,5-cpyridin-2-one structure
71703-03-2 structure
Product Name:4-amino-1H,2H,3H-imidazo4,5-cpyridin-2-one
CAS No:71703-03-2
MF:C6H6N4O
MW:150.138040065765
MDL:MFCD03680520
CID:548406
PubChem ID:951477
Update Time:2025-04-19

4-amino-1H,2H,3H-imidazo4,5-cpyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazo[4,5-c]pyridin-2-one,4-amino-1,3-dihydro-
    • 2H-Imidazo[4,5-c]pyridin-2-one,4-amino-1,3-dihydro-(9CI)
    • 4-Amino-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
    • 1H-Inden-4-amine, 1,1,2,2,3,3-hexafluoro-2,3-dihydro-
    • 4-amino-1,1,2,2,3,3-hexafluoroindane
    • 4-amino-1,3-dihydro-2H-imidazo< 4,5-c> pyridin-2-one
    • AGN-PC-00MFMF
    • CTK1I8535
    • 4-amino-1H,2H,3H-imidazo4,5-cpyridin-2-one
    • CS-0244883
    • Z1255361083
    • 71703-03-2
    • EN300-2961244
    • SCHEMBL563860
    • SCHEMBL9329656
    • 4-amino-1H-imidazo[4,5-c]pyridin-2(3H)-one
    • AKOS022135510
    • 4-Amino-1h,2h,3h-imidazo[4,5-c]pyridin-2-one
    • MDL: MFCD03680520
    • Inchi: 1S/C6H6N4O/c7-5-4-3(1-2-8-5)9-6(11)10-4/h1-2H,(H2,7,8)(H2,9,10,11)
    • InChI Key: SMGBKBHMERQCIC-UHFFFAOYSA-N
    • SMILES: O=C1NC2C=CN=C(C=2N1)N

Computed Properties

  • Exact Mass: 150.05428
  • Monoisotopic Mass: 150.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 80.04

4-amino-1H,2H,3H-imidazo4,5-cpyridin-2-one Pricemore >>

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